Cas no 210706-03-9 (4-tert-Butyl-1-(ethoxycarbonylmethoxy)thiacalix4arene)
210706-03-9 structure
Product Name:4-tert-Butyl-1-(ethoxycarbonylmethoxy)thiacalix4arene
CAS No:210706-03-9
MF:C56H72O12S4
MW:1065.4237
MDL:MFCD06797059
CID:911052
PubChem ID:87565145
Update Time:2024-11-08
4-tert-Butyl-1-(ethoxycarbonylmethoxy)thiacalix4arene Chemical and Physical Properties
Names and Identifiers
-
- 4-tert-butyl-1-(ethoxycarbonylmethoxy)thiacalix[4]arene
- 4-TERT-BUTYL-1-(ETHOXY-CARBONYLMETHOXY)-THIACALIX[4]ARENE
- Tetra-tert-butyl[tetrakis(ethoxycarbonylmethoxy)]tetrathiacalix[4]arene
- AGN-PC-0LP4U9
- p-tert-butylthiacalix[4]arenetetraethyl acetate
- 4-t-butyl-1-(ethoxycarbonylmethoxy)thiacalix[4]arene
- 4-tert-Butyl-1-(ethoxycarbonylmethoxy) thiacalix[4]arene
- Ethyl 2-[[5,11,17,23-tetratert-butyl-26,27,28-tris(2-ethoxy-2-oxoethoxy)-2,8,14,20-tetrathiapentacyc
- 4-tert-Butyl-1-(ethoxycarbonylmethoxy)thiacalix4arene
- J-700388
- ethyl 2-[[5,11,17,23-tetratert-butyl-26,27,28-tris(2-ethoxy-2-oxoethoxy)-2,8,14,20-tetrathiapentacyclo[19.3.1.13,7.19,13.115,19]octacosa-1(24),3,5,7(28),9,11,13(27),15(26),16,18,21(25),22-dodecaen-25-yl]oxy]acetate
- ethyl 2-{[5,11,17,23-tetra-tert-butyl-26,27,28-tris(2-ethoxy-2-oxoethoxy)-2,8,14,20-tetrathiapentacyclo[19.3.1.1?,?.1?,??.1??,??]octacosa-1(25),3(28),4,6,9,11,13(27),15(26),16,18,21,23-dodecaen-25-yl]oxy}acetate
- F1170-0436
- 210706-03-9
- ethyl 2-{[5,11,17,23-tetra-tert-butyl-26,27,28-tris(2-ethoxy-2-oxoethoxy)-2,8,14,20-tetrathiapentacyclo[19.3.1.1(3),?.1?,(1)(3).1(1)?,(1)?]octacosa-1(25),3(28),4,6,9,11,13(27),15,17,19(26),21,23-dodecaen-25-yl]oxy}acetate
- MFCD06797059
- 252287-26-6
- AKOS026706014
- Tetraethyl 2,2',2'',2'''-((15,35,55,75-tetra-tert-butyl-2,4,6,8-tetrathia-1,3,5,7(1,3)-tetrabenzenacyclooctaphane-12,32,52,72-tetrayl)tetrakis(oxy))tetraacetate
- starbld0009505
- DTXSID80413134
- T70559
- Acetic acid, 2,2',2'',2'''-[[5,11,17,23-tetrakis(1,1-dimethylethyl)-2,8,14,20-tetrathiapentacyclo[19.3.1.13,7.19,13.115,19]octacosa-1(25),3,5,7(28),9,11,13(27),15,17,19(26),21,23-dodecaene-25,26,27,28-tetrayl]tetrakis(oxy)]tetrakis-, 1,1',1'',1'''-tetraethyl ester, stereoisomer
-
- MDL: MFCD06797059
- Inchi: 1S/C56H72O12S4/c1-17-61-45(57)29-65-49-37-21-33(53(5,6)7)22-38(49)70-40-24-35(55(11,12)13)26-42(51(40)67-31-47(59)63-19-3)72-44-28-36(56(14,15)16)27-43(52(44)68-32-48(60)64-20-4)71-41-25-34(54(8,9)10)23-39(69-37)50(41)66-30-46(58)62-18-2/h21-28H,17-20,29-32H2,1-16H3
- InChI Key: IGVIIKFHGZNQFL-UHFFFAOYSA-N
- SMILES: S1C2C(=C(C([H])=C(C=2[H])C(C([H])([H])[H])(C([H])([H])[H])C([H])([H])[H])SC2C(=C(C([H])=C(C=2[H])C(C([H])([H])[H])(C([H])([H])[H])C([H])([H])[H])SC2=C(C(=C([H])C(=C2[H])C(C([H])([H])[H])(C([H])([H])[H])C([H])([H])[H])SC2=C(C1=C([H])C(=C2[H])C(C([H])([H])[H])(C([H])([H])[H])C([H])([H])[H])OC([H])([H])C(=O)OC([H])([H])C([H])([H])[H])OC([H])([H])C(=O)OC([H])([H])C([H])([H])[H])OC([H])([H])C(=O)OC([H])([H])C([H])([H])[H])OC([H])([H])C(=O)OC([H])([H])C([H])([H])[H]
Computed Properties
- Exact Mass: 1064.39000
- Monoisotopic Mass: 1064.39066242g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 16
- Heavy Atom Count: 72
- Rotatable Bond Count: 24
- Complexity: 1440
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 16
- Topological Polar Surface Area: 243
Experimental Properties
- PSA: 243.32000
- LogP: 13.56240
4-tert-Butyl-1-(ethoxycarbonylmethoxy)thiacalix4arene Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | T161659-1G |
4-tert-Butyl-1-(ethoxycarbonylmethoxy)thiacalix4arene |
210706-03-9 | >94.0%(HPLC) | 1g |
¥354.90 | 2023-08-31 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | T161659-200mg |
4-tert-Butyl-1-(ethoxycarbonylmethoxy)thiacalix4arene |
210706-03-9 | >94.0%(HPLC) | 200mg |
¥99.90 | 2023-08-31 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | T161659-5G |
4-tert-Butyl-1-(ethoxycarbonylmethoxy)thiacalix4arene |
210706-03-9 | >94.0%(HPLC) | 5g |
¥993.90 | 2023-08-31 | |
| BAI LING WEI Technology Co., Ltd. | B2310-5G |
4-tert-Butyl-1-(ethoxycarbonylmethoxy)thiacalix[4]arene |
210706-03-9 | 94.0%(LC) | 5G |
¥ 1080 | 2022-04-26 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | X69245-200mg |
4-tert-Butyl-1-(ethoxycarbonylmethoxy)thiacalix[4]arene |
210706-03-9 | ≥94% | 200mg |
¥88.0 | 2023-09-05 | |
| abcr | AB171219-1 g |
4-tert-Butyl-1-(ethoxycarbonylmethoxy) thiacalix[4]arene, 90%; . |
210706-03-9 | 90% | 1 g |
€105.60 | 2023-07-20 | |
| abcr | AB171219-5 g |
4-tert-Butyl-1-(ethoxycarbonylmethoxy) thiacalix[4]arene, 90%; . |
210706-03-9 | 90% | 5 g |
€301.60 | 2023-07-20 | |
| TRC | B586510-10mg |
4-tert-Butyl-1-(ethoxycarbonylmethoxy)thiacalix[4]arene |
210706-03-9 | 10mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B586510-50mg |
4-tert-Butyl-1-(ethoxycarbonylmethoxy)thiacalix[4]arene |
210706-03-9 | 50mg |
$ 65.00 | 2022-06-07 | ||
| TRC | B586510-100mg |
4-tert-Butyl-1-(ethoxycarbonylmethoxy)thiacalix[4]arene |
210706-03-9 | 100mg |
$ 80.00 | 2022-06-07 |
4-tert-Butyl-1-(ethoxycarbonylmethoxy)thiacalix4arene Related Literature
-
Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
-
Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
-
Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
-
Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
-
Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
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